Cas no 1289463-91-7 (Bis(3,5-di-trifluoromethylphenyl)(3-sulfonatophenyl)phosphine, sodium salt)

• Product Name: Bis(3,5-di-trifluoromethylphenyl)(3-sulfonatophenyl)phosphine, sodium salt
• CAS No: 1289463-91-7
• MF: C₂₂H₁₀F₁₂NaO₃PS
• MW: 636.322378635406
• MDL: MFCD27978400
• CID: 4727011
• PubChem ID: 87292958
• Update Time: 2025-05-26

Bis(3,5-di-trifluoromethylphenyl)(3-sulfonatophenyl)phosphine, sodium salt Chemical and Physical Properties

Names and Identifiers

• Bis(3,5-di-trifluoromethylphenyl)(3-sulfonatophenyl)phosphine, sodium salt
• Bis(3,5-di-trifluoromethylphenyl)(3-sulfonatophenyl)phosphine,sodiumsalt
• Bis(3,5-di-trifluoroMethylphenyl)(3-sulfonatophenyl)phosphine, sodiuM salt, Min. 97% DAN2PHOS
• 1289463-91-7
• sodium;3-bis[3,5-bis(trifluoromethyl)phenyl]phosphanylbenzenesulfonate
• SCHEMBL1793902
• SODIUM 3-{BIS[3,5-BIS(TRIFLUOROMETHYL)PHENYL]PHOSPHANYL}BENZENESULFONATE

• MDL： MFCD27978400
• Inchi： 1S/C22H11F12O3PS.Na/c23-19(24,25)11-4-12(20(26,27)28)7-16(6-11)38(15-2-1-3-18(10-15)39(35,36)37)17-8-13(21(29,30)31)5-14(9-17)22(32,33)34;/h1-10H,(H,35,36,37);/q;+1/p-1
• InChI Key： SWODEALGDOWELC-UHFFFAOYSA-M
• SMILES： S(C1=CC=CC(=C1)P(C1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1)C1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 635.9794346g/mol
• Monoisotopic Mass: 635.9794346g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 40
• Rotatable Bond Count: 4
• Complexity: 853
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives

Additional information on Bis(3,5-di-trifluoromethylphenyl)(3-sulfonatophenyl)phosphine, sodium salt

Bis(3,5-di-trifluoromethylphenyl)(3-sulfonatophenyl)phosphine, sodium salt: A Comprehensive Overview

Bis(3,5-di-trifluoromethylphenyl)(3-sulfonatophenyl)phosphine, sodium salt (CAS No. 1289463-91-7) is a specialized organophosphorus compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include two trifluoromethylphenyl groups, a sulfonatophenyl group, and a phosphorus atom. The presence of these functional groups imparts distinct chemical and physical properties that make it a valuable reagent in various applications.

The sodium salt form of this compound enhances its solubility in aqueous media, making it particularly useful in biological and pharmaceutical research. The high solubility and stability of this compound in water are crucial for its application in aqueous reactions and biological assays. Additionally, the sodium salt form facilitates easier handling and storage, which is beneficial for laboratory settings.

In recent years, the study of organophosphorus compounds has expanded significantly due to their potential applications in drug discovery and materials science. One of the key areas of interest is the use of these compounds as ligands in transition metal catalysis. The unique electronic properties of Bis(3,5-di-trifluoromethylphenyl)(3-sulfonatophenyl)phosphine, sodium salt make it an excellent ligand for palladium-catalyzed reactions, such as cross-coupling reactions. These reactions are fundamental in the synthesis of complex organic molecules, including pharmaceuticals and fine chemicals.

The presence of the trifluoromethylphenyl groups in the structure confers enhanced lipophilicity and metabolic stability to the compound. These properties are particularly advantageous in the development of prodrugs and drug delivery systems. For instance, recent studies have shown that compounds with similar structures exhibit improved pharmacokinetic profiles and reduced toxicity compared to their non-fluorinated counterparts. This makes Bis(3,5-di-trifluoromethylphenyl)(3-sulfonatophenyl)phosphine, sodium salt a promising candidate for further exploration in drug design and development.

The sulfonatophenyl group is another key feature of this compound. Sulfonates are known for their ability to enhance water solubility and improve the bioavailability of drugs. In addition, sulfonates can serve as binding sites for various biological targets, such as enzymes and receptors. This makes Bis(3,5-di-trifluoromethylphenyl)(3-sulfonatophenyl)phosphine, sodium salt a versatile tool for probing biological systems and developing new therapeutic agents.

In the context of materials science, organophosphorus compounds like Bis(3,5-di-trifluoromethylphenyl)(3-sulfonatophenyl)phosphine, sodium salt have found applications in the synthesis of functional polymers and nanomaterials. The phosphorus atom can act as a coordination site for metal ions, leading to the formation of metal-organic frameworks (MOFs) with unique structural and functional properties. These MOFs have potential applications in gas storage, catalysis, and sensing technologies.

The synthesis of Bis(3,5-di-trifluoromethylphenyl)(3-sulfonatophenyl)phosphine, sodium salt typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic methods have led to more efficient routes for producing this compound on both laboratory and industrial scales. For example, the use of microwave-assisted synthesis has been shown to significantly reduce reaction times while maintaining high product quality.

In conclusion, Bis(3,5-di-trifluoromethylphenyl)(3-sulfonatophenyl)phosphine, sodium salt (CAS No. 1289463-91-7) is a multifaceted compound with a wide range of applications in medicinal chemistry and materials science. Its unique structural features make it an excellent reagent for transition metal catalysis, drug design, and materials synthesis. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern scientific endeavors.